Cas no 89630-53-5 (Acetonitrile, 2,2'-(methylphosphinylidene)bis-)

• Product Name: Acetonitrile, 2,2'-(methylphosphinylidene)bis-
• CAS No: 89630-53-5
• MF: C₅H₇N₂OP
• MW: 142.095641374588
• CID: 594117
• PubChem ID: 13183502
• Update Time: 2025-04-19

Acetonitrile, 2,2'-(methylphosphinylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2,2'-(methylphosphinylidene)bis-
• 2-[cyanomethyl(methyl)phosphoryl]acetonitrile
• 2,2'-(Methylphosphoryl)diacetonitrile
• DTXSID30525493
• 89630-53-5

• Inchi： 1S/C5H7N2OP/c1-9(8,4-2-6)5-3-7/h4-5H2,1H3
• InChI Key： WJBIFWFWUYZSPF-UHFFFAOYSA-N
• SMILES： P(C)(CC#N)(CC#N)=O

Computed Properties

• Exact Mass: 142.029599849g/mol
• Monoisotopic Mass: 142.029599849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 74.46000
• LogP: 1.02646